ethyl 3-({[5-(3-chloro-4-methoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetyl}amino)benzoate

• IUPAC Name: ethyl 3-[[2-[5-(3-chloro-4-methoxyphenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H20ClN5O6/c1-3-34-22(32)12-5-4-6-13(9-12)24-17(29)11-27-19-18(25-26-27)20(30)28(21(19)31)14-7-8-16(33-2)15(23)10-14/h4-10,18-19H,3,11H2,1-2H3,(H,24,29)
• InChI Key: YVKUXVMXNSIXHI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)CN2C3C(C(=O)N(C3=O)C4=CC(=C(C=C4)OC)Cl)N=N2
• Molecular Formula: C22H20ClN5O6
• Molecular Weight: 485.9 g/mol

Description

Ethyl 3-({[5-(3-chloro-4-methoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetyl}amino)benzoate is a useful research compound. Its molecular formula is C22H20ClN5O6 and its molecular weight is 485.88. The purity is usually 95%.
BenchChem offers high-quality ethyl 3-({[5-(3-chloro-4-methoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetyl}amino)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 3-({[5-(3-chloro-4-methoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetyl}amino)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research has focused on synthesizing novel compounds, including 1,2,4-triazole derivatives, and exploring their potential applications. For instance, studies have reported on the synthesis of new 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives and their antimicrobial activities. These synthetic efforts highlight the versatility of triazole derivatives in developing potential therapeutic agents (H. Bektaş et al., 2007).

Antimicrobial and Anticancer Activities

Several studies have explored the antimicrobial and anticancer potentials of triazole derivatives and related compounds. For example, novel triazole derivatives have been synthesized and evaluated for their antimicrobial properties, with some compounds exhibiting significant activities against various microorganisms (H. Bektaş et al., 2007). Another study focused on anticancer evaluation, where certain triazole derivatives were screened against a panel of cancer cell lines, showcasing the potential of these compounds in cancer therapy (O. Bekircan et al., 2008).